Cas no 2229427-95-4 (2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol
• CAS No: 2229427-95-4
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 5914086
• PubChem ID: 165662461
• Update Time: 2025-06-22

2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol
• 2229427-95-4
• EN300-1927647

• Inchi： 1S/C12H12BrNO/c1-8-6-10(12(15)7-13)9-4-2-3-5-11(9)14-8/h2-6,12,15H,7H2,1H3
• InChI Key： SFTDIFSGFBJCSG-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C)N=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol

Introduction to 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol (CAS No. 2229427-95-4)

2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229427-95-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated ethyl group linked to a quinoline scaffold, has garnered attention due to its structural complexity and potential biological activities. The presence of both bromine and a methyl-substituted quinoline moiety suggests versatile reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The modification of quinoline with substituents such as bromine and methyl groups can fine-tune its electronic and steric properties, thereby influencing its interactions with biological targets. In particular, the bromo substituent introduces electrophilicity, enabling further functionalization through cross-coupling reactions, while the 2-methylquinolin-4-yl group enhances the molecule's binding affinity to certain enzymes and receptors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Quinoline derivatives, including those with bromine and methyl substitutions, have been extensively studied for their ability to modulate various biological pathways. For instance, studies have demonstrated that certain quinoline-based compounds can inhibit kinases and other enzymes involved in cancer progression. The compound 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol represents a promising candidate for further investigation in this context.

The synthesis of 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol involves multi-step organic transformations, typically starting from commercially available quinoline precursors. The introduction of the bromine atom at the 2-position of the quinoline ring can be achieved through electrophilic aromatic substitution reactions, while the ethyl alcohol functionality is introduced via nucleophilic addition or reduction techniques. The presence of the methyl group at the 4-position further complicates the synthesis but also enhances the molecule's pharmacological potential.

In terms of biological activity, preliminary studies on related compounds suggest that 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol may exhibit inhibitory effects on certain enzymes and receptors. For example, quinoline derivatives have been shown to interact with ATP-binding sites in kinases, leading to their inhibition. The bromo substituent could facilitate such interactions by increasing electrophilicity, while the methylquinolin-4-yl moiety provides steric and electronic tuning necessary for optimal binding.

The compound's potential applications extend beyond oncology; it may also be explored for antimicrobial and anti-inflammatory uses. Quinoline derivatives are known for their ability to disrupt bacterial DNA synthesis and inhibit viral replication. The structural features of 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol, particularly the bromine and methyl groups, could enhance its efficacy against these pathogens by improving membrane permeability or inhibiting key enzymatic pathways.

From a synthetic chemistry perspective, 2-bromo-1-(2-methylquinolin-4-yl)ethan-1-ol serves as a versatile building block for more complex molecules. Its brominated ethyl group allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups. Similarly, the alcohol functionality can be transformed into esters or amides, expanding its utility in drug design.

The development of novel pharmaceuticals relies heavily on access to high-quality intermediates like 2-bromo-1-(2-methylquinolin-4-ylolethanol) (CAS No. 222942795). These intermediates are essential for constructing complex drug candidates that can undergo rigorous preclinical testing before advancing to human trials. The increasing demand for specialized chemical entities underscores the importance of efficient synthetic routes and reliable suppliers.

In conclusion,2-bromo-l-(2-methylquinolin-4-yI)ethan-l-ol (CAS No. 2229427-95-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases.